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The Cellular Antioxidant Activity (CAA) assay is a robust method for evaluating the antioxidant
potential of various compounds within a cellular environment. This assay provides a more
biologically relevant assessment compared to traditional chemical antioxidant assays by
accounting for cellular uptake, metabolism, and the compound's location within the cell.[1][2][3]
It is widely utilized in the fields of nutrition, pharmacology, and drug discovery to screen for and
characterize the antioxidant efficacy of phytochemicals, food extracts, and novel therapeutic
agents.[1][2][4][5]

Principle of the Assay

The CAA assay quantifies the ability of a compound to inhibit the oxidation of a fluorescent
probe, 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), within cells.[1][6][7] DCFH-DAis a
cell-permeable, non-fluorescent molecule. Once inside the cell, it is deacetylated by cellular
esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescin (DCFH).[6][7] A free radical
initiator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (ABAP) or AAPH, is then
introduced, which generates peroxyl radicals.[1][2][8] These radicals oxidize DCFH to the
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highly fluorescent 2',7'-dichlorofluorescein (DCF).[1][6][7] Antioxidant compounds present in the
cells can scavenge these radicals, thereby inhibiting the oxidation of DCFH and reducing the
fluorescence signal. The antioxidant capacity of the test compound is determined by measuring
the reduction in fluorescence intensity compared to control cells.[1][2]

Signaling Pathway and Assay Mechanism

The following diagram illustrates the core mechanism of the Cellular Antioxidant Activity (CAA)
assay.
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Caption: Mechanism of the CAA assay.

Experimental Protocols

This section provides a detailed step-by-step protocol for performing the CAA assay.

Materials and Reagents
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Reagent

Supplier Example

Catalog Number Example

Human hepatocarcinoma

ATCC HB-8065
(HepG2) cells
Dulbecco's Modified Eagle )
_ Gibco 11965092
Medium (DMEM)
Fetal Bovine Serum (FBS) Gibco 26140079
Penicillin-Streptomycin Gibco 15140122
27"
Dichlorodihydrofluorescein Sigma-Aldrich D6883
diacetate (DCFH-DA)
2,2'-Azobis(2-amidinopropane) ) )
) ) Sigma-Aldrich 440914
dihydrochloride (ABAP)
Quercetin (Standard) Sigma-Aldrich Q4951
Phosphate-Buffered Saline )
Gibco 10010023
(PBS)
Trypsin-EDTA Gibco 25200056
Black, clear-bottom 96-well )
Corning 3603

microplates

Experimental Workflow

The following diagram outlines the key steps of the CAA assay protocol.
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1. Cell Seeding
Seed HepG2 cells in a 96-well plate and culture to 90-100% confluency

:

2. Cell Washing
Remove growth medium and wash cells with PBS.

:

3. Pre-incubation
dd DCFH-DA probe and test compounds/Quercetin standard to the cells.
Incubate for 1 hour at 37°C.

:

4. Washing
emove treatment solution and wash cells with PBS to remove extracellular compounds

5. Radical Initiation
Add ABAP solution to induce oxidative stress.

:

6. Fluorescence Measurement
m m)

mediately measure fluorescence kinetically for 1 hour at 37°C (Ex: 485 nm, Em: 538 n

:

7. Data Analysis
Calculate the area under the curve (AUC) and determine CAA values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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